Cas no 76784-95-7 ((1alpha,2alpha,4alpha)-1,2,4-cyclohexanetricarboxylic Acid)

• Product Name: (1alpha,2alpha,4alpha)-1,2,4-cyclohexanetricarboxylic Acid
• CAS No: 76784-95-7
• MF: C₉H₁₂O₆
• MW: 216.187983512878
• MDL: MFCD09038509
• CID: 548524
• PubChem ID: 87559287
• Update Time: 2025-05-24

(1alpha,2alpha,4alpha)-1,2,4-cyclohexanetricarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Cyclohexanetricarboxylicacid, (1a,2a,4a)- (9CI)
• (1alpha,2alpha,4alpha)-1,2,4-Cyclohexanetricarboxylic Acid
• ,2&alpha
• ,4&alpha
• 1,2,4-Cyclohexane tricarboxylic acid
• BS-22438
• D89483
• 2380888-26-4
• 76784-95-7
• CS-0455680
• (1S,2R,4R)-CYCLOHEXANE-1,2,4-TRICARBOXYLIC ACID
• SCHEMBL2019218
• (1alpha,2alpha,4alpha)-1,2,4-cyclohexanetricarboxylic Acid

• MDL： MFCD09038509
• Inchi： 1S/C9H12O6/c10-7(11)4-1-2-5(8(12)13)6(3-4)9(14)15/h4-6H,1-3H2,(H,10,11)(H,12,13)(H,14,15)/t4-,5+,6-/m1/s1
• InChI Key： WTNDADANUZETTI-NGJCXOISSA-N
• SMILES： OC([C@@H]1C[C@H](C(=O)O)CC[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 216.06300
• Monoisotopic Mass: 216.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Color/Form: Solids
• Density: 1.509±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 180.0 to 184.0 deg-C
• Boiling Point: 470.1±45.0 °C at 760 mmHg
• Flash Point: 252.2±25.2 °C
• Refractive Index: 1.555
• Solubility: Dissolution (61 g/l) (25 º C),
• PSA: 111.90000
• LogP: 0.27270
• Solubility: Not determined
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

(1alpha,2alpha,4alpha)-1,2,4-cyclohexanetricarboxylic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (1alpha,2alpha,4alpha)-1,2,4-cyclohexanetricarboxylic Acid

(1α,2α,4α)-1,2,4-Cyclohexanetricarboxylic Acid: A Comprehensive Overview

(1α,2α,4α)-1,2,4-Cyclohexanetricarboxylic Acid, identified by the CAS Registry Number 76784-95-7, is a tricarboxylic acid derivative with a unique cyclohexane ring structure. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its versatile functional groups and potential applications in drug design and polymer synthesis. Recent studies have highlighted its role as a building block for constructing complex molecular architectures and its ability to participate in various chemical transformations.

The synthesis of (1α,2α,4α)-1,2,4-Cyclohexanetricarboxylic Acid involves a multi-step process that typically begins with the oxidation of a suitable cyclohexane derivative. Researchers have explored various oxidation methods, including enzymatic and chemical approaches, to achieve high yields and stereochemical control. The stereochemistry of the compound is critical as it influences its reactivity and biological activity. Recent advancements in asymmetric catalysis have enabled the selective formation of the desired enantiomer, which is essential for applications in pharmacology.

In terms of physical properties, (1α,2α,4α)-1,2,4-Cyclohexanetricarboxylic Acid exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its carboxylic acid groups render it acidic with pKa values around 3.5-4.0. These properties make it suitable for use in various chemical reactions, including esterification and amidation. Recent studies have demonstrated its ability to form stable metal complexes with transition metals such as zinc and copper ions.

The application of (1α,2α,4α)-1,2,4-Cyclohexanetricarboxylic Acid extends beyond traditional organic synthesis into areas such as material science and biotechnology. For instance, it has been employed as a precursor for the synthesis of bioactive molecules with potential anti-inflammatory and anticancer properties. Researchers have also explored its use in the development of stimuli-responsive polymers due to its ability to undergo reversible chemical transformations under specific conditions.

Recent research has focused on the biological evaluation of derivatives of (1α,2α,4α)-1,2,4-Cyclohexanetricarboxylic Acid. In vitro studies have shown that certain analogs exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. Additionally, computational modeling has been used to predict the binding affinity of these compounds to target proteins at atomic resolution.

In conclusion,(1alpha), (2alpha), (4alpha) configuration plays a pivotal role in determining the properties and applications of this compound. As research continues to uncover new synthetic routes and biological activities associated with this compound,the demand for high-quality raw materials like CAS No 76784-95-7 is expected to grow significantly.